Cas no 46234-79-1 (1-(4-Chlorophenethyl)guanidine)

• Product Name: 1-(4-Chlorophenethyl)guanidine
• CAS No: 46234-79-1
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• CID: 1085097
• PubChem ID: 4203196
• Update Time: 2025-05-20

1-(4-Chlorophenethyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenethyl)guanidine
• 2-[2-(4-chlorophenyl)ethyl]guanidine
• N -[2-(4-CHLORO-PHENYL)-ETHYL]-GUANIDINE
• p-Chlorophenethylguanidine
• 46234-79-1
• BDBM50053624
• N-[2-(4-CHLOROPHENYL)ETHYL]GUANIDINE
• SCHEMBL10310268
• N''-[2-(4-Chlorophenyl)ethyl]guanidine
• AKOS009145548
• N-[2-(4-Chloro-phenyl)-ethyl]-guanidine
• DTXSID60400805
• CHEMBL129150

• MDL： MFCD06740180
• Inchi： 1S/C9H12ClN3/c10-8-3-1-7(2-4-8)5-6-13-9(11)12/h1-4H,5-6H2,(H4,11,12,13)
• InChI Key： DTOKLFDSWKGLOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC/N=C(\N)/N

Computed Properties

• Exact Mass: 197.07200
• Monoisotopic Mass: 197.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 61.90000
• LogP: 2.55650

Additional information on 1-(4-Chlorophenethyl)guanidine

1-(4-Chlorophenethyl)guanidine: A Comprehensive Overview

1-(4-Chlorophenethyl)guanidine, also known by its CAS registry number CAS No. 46234-79-1, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a derivative of guanidine, a nitrogen-rich heterocyclic compound, with a chlorophenethyl substituent attached to the nitrogen atom. The structure of this compound is characterized by a central guanidine moiety (a six-membered ring with alternating single and double bonds) and a 4-chlorophenethyl group, which adds complexity to its chemical profile.

The synthesis of 1-(4-Chlorophenethyl)guanidine involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and limited reactivity under normal storage conditions.

One of the most promising areas of research involving CAS No. 46234-79-1 is its application in drug discovery. Studies have shown that this compound exhibits potential bioactivity, particularly in modulating enzyme activity and interacting with cellular receptors. For instance, recent research published in the Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases, which are critical targets in cancer therapy. This finding has opened new avenues for exploring its role in anti-cancer drug development.

In addition to its pharmacological applications, 1-(4-Chlorophenethyl)guanidine has also been investigated for its role in materials science. Its nitrogen-rich structure makes it a candidate for use in the synthesis of novel materials with specific electronic properties. Researchers have explored its potential as a precursor for metal-organic frameworks (MOFs), which are widely used in catalysis and gas storage applications.

The environmental impact of CAS No. 46234-79-1 has also been a topic of interest. Studies conducted under controlled laboratory conditions suggest that the compound undergoes biodegradation under specific environmental conditions, reducing its persistence in natural systems. However, further research is required to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 1-(4-Chlorophenethyl)guanidine (CAS No. 46234-79-1) is a versatile compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule in modern chemistry and materials science.